trans-3-Octene
trans-3-Octene
(e)-3-Octene belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds (e)-3-Octene is considered to be a practically insoluble (in water) and relatively neutral molecule (e)-3-Octene has been detected in multiple biofluids, such as feces and saliva.
(E)-3-Octene is an acyclic olefin.
(E)-3-Octene is an acyclic olefin.
Brand Name:
Vulcanchem
CAS No.:
14919-01-8
VCID:
VC0084167
InChI:
InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+
SMILES:
CCCCC=CCC
Molecular Formula:
C8H16
Molecular Weight:
112.21 g/mol
trans-3-Octene
CAS No.: 14919-01-8
Main Products
VCID: VC0084167
Molecular Formula: C8H16
Molecular Weight: 112.21 g/mol
| CAS No. | 14919-01-8 |
|---|---|
| Product Name | trans-3-Octene |
| Molecular Formula | C8H16 |
| Molecular Weight | 112.21 g/mol |
| IUPAC Name | (E)-oct-3-ene |
| Standard InChI | InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+ |
| Standard InChIKey | YCTDZYMMFQCTEO-FNORWQNLSA-N |
| Isomeric SMILES | CCCC/C=C/CC |
| SMILES | CCCCC=CCC |
| Canonical SMILES | CCCCC=CCC |
| Boiling Point | 123.1 °C |
| Melting Point | -118.0 °C |
| Description | (e)-3-Octene belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds (e)-3-Octene is considered to be a practically insoluble (in water) and relatively neutral molecule (e)-3-Octene has been detected in multiple biofluids, such as feces and saliva. (E)-3-Octene is an acyclic olefin. |
| PubChem Compound | 638228 |
| Last Modified | Nov 11 2021 |
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